N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide

• IUPAC Name: N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C12H15N3O/c1-3-13-12(16)8-15-9(2)14-10-6-4-5-7-11(10)15/h4-7H,3,8H2,1-2H3,(H,13,16)
• InChI Key: ZLPQTLWMHRTIAT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C(=NC2=CC=CC=C21)C
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide, also known as EMA-401, is a compound that has gained interest in scientific research due to its potential as a treatment for chronic pain.

Mechanism of Action

N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide selectively blocks the AT2R, which is expressed in sensory neurons and plays a role in pain signaling. By blocking this receptor, N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide reduces pain signaling and can alleviate chronic pain.
Biochemical and Physiological Effects
N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has been shown to reduce pain behavior in animal models of neuropathic pain. It has also been shown to reduce the expression of pain-related genes in the dorsal root ganglia, which are involved in transmitting pain signals. Additionally, N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has several advantages for lab experiments, including its selective targeting of the AT2R and its favorable pharmacokinetic profile. However, it is important to note that N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has only been studied in preclinical models, and its efficacy and safety in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide. One area of interest is the potential for N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide to be used in combination with other pain medications to enhance their efficacy. Additionally, further studies are needed to determine the safety and efficacy of N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide in humans. Finally, there is potential for N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide to be used as a treatment for other conditions beyond chronic pain, such as inflammation and cardiovascular disease.
Conclusion
In conclusion, N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide is a compound that has gained interest in scientific research for its potential as a treatment for chronic pain. Its selective targeting of the AT2R and favorable pharmacokinetic profile make it a promising candidate for further study. However, further research is needed to fully understand its efficacy and safety in humans.

Synthesis Methods

N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide is synthesized through a multi-step process that involves the reaction of 2-methylbenzimidazole with ethyl bromoacetate, followed by the addition of ethylenediamine and subsequent purification steps. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has been studied for its potential as a treatment for chronic pain, particularly neuropathic pain. It has been shown to selectively block the angiotensin II type 2 receptor (AT2R), which plays a role in pain signaling. In preclinical studies, N-ethyl-2-(2-methylbenzimidazol-1-yl)acetamide has been shown to reduce pain behavior in animal models of neuropathic pain.